![molecular formula C25H27N3O4S B2451694 1-({2-[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]-3-methyl-1-benzofuran-5-yl}sulfonyl)azepane CAS No. 1207016-82-7](/img/structure/B2451694.png)
1-({2-[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]-3-methyl-1-benzofuran-5-yl}sulfonyl)azepane
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Overview
Description
The compound “1-({2-[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]-3-methyl-1-benzofuran-5-yl}sulfonyl)azepane” is a complex organic molecule. It contains several functional groups, including a benzofuran, an oxadiazole, and an azepane .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the benzofuran and oxadiazole rings, as well as the introduction of the azepane ring. A possible method could involve electrophilic aromatic substitution, a common reaction for synthesizing benzene derivatives . Another method could involve a Pd/LA-catalyzed decarboxylation .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzofuran and oxadiazole rings are aromatic, meaning they have a cyclic, planar arrangement of atoms with a ring of resonance bonds. The azepane ring is a seven-membered heterocyclic compound .Chemical Reactions Analysis
As an aromatic compound, this molecule could undergo electrophilic aromatic substitution reactions. In such reactions, an electrophile forms a sigma bond with the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar sulfonyl group could increase its solubility in polar solvents. The compound’s molecular weight can be estimated based on its formula .Scientific Research Applications
Biotransformation of Related Compounds
Research on the biotransformation of similar compounds, such as ethyl benzene, styrene, and alpha-methylstyrene, in humans has been conducted. These studies are crucial for understanding how volatile organic compounds (VOCs) metabolize in the body, which could provide indirect insights into the metabolism of the chemical . For instance, the study by Bardoděj & Bardodĕjová (1970) on the biotransformation of ethyl benzene and styrene highlights the production of mandelic acid and phenylglyoxylic acid as major metabolites (Bardoděj & Bardodĕjová, 1970).
Oxidative Stress and Exercise
Another area of research relevant to the discussion of chemical applications in scientific research is the study of oxidative stress following acute exhaustive exercise. For example, the trial conducted by Nakhostin-Roohi et al. (2013) explored the effect of single-dose supplementation with Methylsulfonylmethane (MSM) on oxidative stress markers in healthy untrained young men. This study found that MSM supplementation successfully lowered serum protein carbonyl levels and increased plasma total antioxidant capacity following exercise (Nakhostin-Roohi et al., 2013).
Future Directions
properties
IUPAC Name |
5-[5-(azepan-1-ylsulfonyl)-3-methyl-1-benzofuran-2-yl]-3-(4-ethylphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O4S/c1-3-18-8-10-19(11-9-18)24-26-25(32-27-24)23-17(2)21-16-20(12-13-22(21)31-23)33(29,30)28-14-6-4-5-7-15-28/h8-13,16H,3-7,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWSJCMUVSVMXHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C4=C(O3)C=CC(=C4)S(=O)(=O)N5CCCCCC5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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